N'-Nitrosoanabasine

Description

N'-Nitrosoanabasine (NAB) is a minor tobacco alkaloid belonging to the group of nitrosamines known as tobacco-specific nitrosamines (TSNAs) . During tobacco processing, NAB and other minor alkaloids arise from bacterial action or oxidation . Chemically, N'-Nitrosoanabasine is designated as C10H13N3O, possessing a molecular weight of 191.23 g/mol. It is also known as 1-Nitrosoanabasine or Anabasine.

NAB is a stable compound under physiological conditions and is a causative factor in cancers, including lung, pancreas, esophagus, and oral cavity cancers . The activation of TSNAs, such as NAB, through α-hydroxylation results in the binding of TSNA to DNA and other macromolecules, leading to carcinogenicity, mutagenicity, embryopathy, and teratogenic actions . Scientific research applications include using it as a model compound to study the behavior of nitrosamines, understanding the biological effects of nitrosamines, studying its role in tobacco-related cancers, and using it for quality control of tobacco products.

A similar compound, also a tobacco-specific nitrosamine (TSNA), is 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), which has a molecular formula of C10H13N3O2 and a relative molecular mass of 207.2 . Studies of NNK have shown that a predominant metabolite is the main TSNA measurable in urine. Another related compound is N'-nitrosonornicotine (NNN), with a molecular formula of C9H11N3O and a relative molecular mass of 177.2 .

• CAS No.: 37620-20-5
• Product Name: N'-Nitrosoanabasine
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 3-(1-nitrosopiperidin-2-yl)pyridine
• Standard InChI: InChI=1S/C10H13N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h3-4,6,8,10H,1-2,5,7H2
• Standard InChIKey: BXYPVKMROLGXJI-UHFFFAOYSA-N
• SMILES: C1CCN(C(C1)C2=CN=CC=C2)N=O
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)N=O
• Synonyms: N'-nitrosoanabasine; N'-nitrosoanabasine, (+-)-isomer; N'-nitrosoanabasine, (S)-isome
• PubChem Compound: 14335
• Last Modified: Sep 14 2023